Cas no 916344-12-2 (N-(4-Piperidyl)pyrimidine-5-carboxamide)

• Product Name: N-(4-Piperidyl)pyrimidine-5-carboxamide
• CAS No: 916344-12-2
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• MDL: MFCD11974842
• CID: 5521305
• Update Time: 2025-06-27

N-(4-Piperidyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-PIPERIDINYL-5-PYRIMIDINECARBOXAMIDE
• N-(4-Piperidyl)pyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-4-piperidinyl-

• MDL： MFCD11974842
• Inchi： 1S/C10H14N4O/c15-10(8-5-12-7-13-6-8)14-9-1-3-11-4-2-9/h5-7,9,11H,1-4H2,(H,14,15)
• InChI Key： MKJIGLPSPYFQOF-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(NC2CCNCC2)=O)C=N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 458.4±35.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on N-(4-Piperidyl)pyrimidine-5-carboxamide

Professional Introduction to N-(4-Piperidyl)pyrimidine-5-carboxamide (CAS No. 916344-12-2)

N-(4-Piperidyl)pyrimidine-5-carboxamide, a compound with the chemical identifier CAS No. 916344-12-2, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of N-(4-Piperidyl)pyrimidine-5-carboxamide incorporates a piperidine ring, a moiety known for its role in enhancing the solubility and bioavailability of pharmaceutical agents, alongside a pyrimidine core that is frequently associated with kinase inhibition and other enzymatic interactions.

The synthesis and characterization of N-(4-Piperidyl)pyrimidine-5-carboxamide have been subjects of extensive research due to its promising pharmacological properties. Recent studies have highlighted its potential as an inhibitor of various kinases, particularly those implicated in cancer and inflammatory diseases. The compound's ability to modulate kinase activity stems from its unique binding interactions with the ATP-binding pockets of these enzymes, thereby disrupting their function and potentially leading to therapeutic effects.

In the realm of oncology, N-(4-Piperidyl)pyrimidine-5-carboxamide has been investigated for its ability to target specific kinases that play a crucial role in tumor growth and progression. For instance, research has demonstrated its efficacy in inhibiting Janus Kinase (JAK) enzymes, which are aberrantly activated in several types of cancer. By binding to the JAK ATP-binding site, the compound disrupts signaling pathways that promote cell proliferation and survival, offering a novel mechanism for cancer treatment. Additionally, preclinical studies have explored its potential in combination therapies, suggesting that it may synergize with existing chemotherapeutic agents to enhance overall efficacy.

Beyond oncology, N-(4-Piperidyl)pyrimidine-5-carboxamide has shown promise in addressing inflammatory disorders. Kinases are key mediators of inflammatory responses, and by inhibiting their activity, this compound may help mitigate conditions such as rheumatoid arthritis and inflammatory bowel disease. Emerging research indicates that it can modulate cytokine production and immune cell function, providing a multifaceted approach to managing inflammation.

The development of N-(4-Piperidyl)pyrimidine-5-carboxamide also underscores the importance of structure-activity relationship (SAR) studies in drug design. Modifications to the piperidine ring and pyrimidine core have been systematically evaluated to optimize potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of derivatives with improved pharmacological profiles, further solidifying the compound's relevance in medicinal chemistry.

Advances in computational chemistry and molecular modeling have played a pivotal role in understanding the interactions between N-(4-Piperidyl)pyrimidine-5-carboxamide and biological targets. These tools have enabled researchers to predict binding affinities, identify key interaction residues, and design next-generation analogs with enhanced therapeutic potential. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The pharmacokinetic profile of N-(4-Piperidyl)pyrimidine-5-carboxamide is another critical aspect that has been thoroughly examined. Studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it meets the criteria for clinical development. Positive findings in these areas have bolstered confidence in its potential as a viable therapeutic agent. Furthermore, formulation strategies have been explored to enhance its bioavailability and stability, addressing common challenges faced by kinase inhibitors.

As interest in targeted therapies continues to grow, N-(4-Piperidyl)pyrimidine-5-carboxamide stands out as a promising candidate for further clinical investigation. Its dual functionality as both a kinase inhibitor and an anti-inflammatory agent makes it particularly intriguing for addressing complex diseases that involve multiple pathological pathways. The ongoing research into this compound underscores the dynamic nature of pharmaceutical development and the relentless pursuit of innovative treatments.

In conclusion, N-(4-Piperidyl)pyrimidine-5-carboxamide (CAS No. 916344-12-2) exemplifies the intersection of cutting-edge chemical synthesis and pharmacological discovery. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound will continue to be refined and evaluated, offering hope for improved treatments across various medical conditions.